Cas no 169275-84-7 (N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine)

• Product Name: N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine
• CAS No: 169275-84-7
• MF: C₄₄H₅₁NO₂₂
• MW: 945.869255304337
• CID: 905152
• PubChem ID: 10772199
• Update Time: 2025-10-31

N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine Chemical and Physical Properties

Names and Identifiers

• N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-β-D-lactosyl)-L-serine
• N-(9-FLUORENYLMETHOXYCARBONYL)-O-(2,3,6,2',3',4',6'-HEPTA-O-ACETYL-B-D-LACTOSYL)-L-SERINE
• N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2?,3?,4?,6?-hepta-O-acetyl-β-D-lactosyl)-L-serine
• Nα-(9-fluorenylmethoxycarbonyl)-3-O-[(2,3,6-tri-O-acetyl)-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-β-D-glucopyranosyl]-L-serine
• HEPTA-O-ACETYL-B-LACTOSYL-FMOC SERINE
• N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-Beta-D-lactosyl)-L-serine
• N-(9-FLUORENYLMETHOXYCARBONYL)-O-(2,3,6,2',3',4',6'-HEPTA-O-ACETYL-SS-D-LACTOSYL)-L-SERINE
• Fmoc-L-Ser(2-D-Lac(Ac)7)-OH
• Fmoc-L-Ser(β-D-Lac(Ac)7)-OH
• Hepta-O-acetyl-β-D-lactosyl-FMoc-Ser
• Hepta-O-acetyl-b-Lactosyl-N-Fmoc-L-serine
• N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl--D-lactosyl)-L-serine
• N-[(9H-Fluoren-9-ylMethoxy)carbonyl]-O-[2,3,6-tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-β-D-glucopyranosyl]-L-serine
• 169275-84-7
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-[2,3,6-tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-beta-D-glucopyranosyl]-L-serine; Hepta-O-acetyl-beta-D-lactosyl-Fmoc-Ser;
• (2S)-3-[(2R,3R,4S,5R,6R)-3,4-Diacetyloxy-6-(acetyloxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-((2R,3R,4S,5R,6R)-3,4-diacetoxy-6-(acetoxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)-L-serine
• N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine

• Inchi： 1S/C44H51NO22/c1-20(46)56-18-33-35(60-22(3)48)37(61-23(4)49)40(64-26(7)52)43(66-33)67-36-34(19-57-21(2)47)65-42(39(63-25(6)51)38(36)62-24(5)50)58-17-32(41(53)54)45-44(55)59-16-31-29-14-10-8-12-27(29)28-13-9-11-15-30(28)31/h8-15,31-40,42-43H,16-19H2,1-7H3,(H,45,55)(H,53,54)/t32-,33+,34+,35-,36+,37-,38-,39+,40+,42+,43-/m0/s1
• InChI Key： PEDLHTCZTNWMIO-ZAASKQLTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 945.29000
• Monoisotopic Mass: 945.29027225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 67
• Rotatable Bond Count: 26
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 297Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 102-104°C
• Boiling Point: 941.8±65.0 °C at 760 mmHg
• Flash Point: 523.4±34.3 °C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate
• PSA: 296.65000
• LogP: 2.00550
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Additional information on N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine

Introduction to N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine and Its Significance in Modern Chemical Biology

N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl-L-serine) is a sophisticated compound characterized by its intricate structure and multifaceted applications in the field of chemical biology. This compound, identified by the CAS number CAS no. 169275-84-7, has garnered significant attention due to its role in pharmaceutical research, particularly in the development of novel bioconjugates and therapeutic agents. The molecular architecture of this compound incorporates key functional groups that make it a valuable tool for researchers exploring advanced synthetic methodologies and biological interactions.

The N-(9-Fluorenylmethoxycarbonyl) moiety is a well-known protecting group in peptide chemistry, widely used for the selective protection of amino groups during synthetic procedures. Its incorporation into the compound enhances stability and facilitates controlled reactions, making it an indispensable component in the synthesis of complex biomolecules. On the other hand, the O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl)-L-serine part introduces a glycosidic linkage, which is crucial for modulating the solubility and bioavailability of therapeutic peptides. This design allows for the creation of bioconjugates that can be tailored for specific biological targets, offering a versatile platform for drug development.

In recent years, significant advancements have been made in the field of glycoscience, with a particular focus on the development of glycoproteins and glycosides for therapeutic applications. The compound under discussion exemplifies these advancements by integrating a lactosyl residue with an acetylated backbone. This structural design not only improves the pharmacokinetic properties of attached molecules but also enhances their binding affinity to biological receptors. Such features are particularly relevant in the context of antibody-drug conjugates (ADCs), where optimal glycosylation is critical for achieving desired efficacy and safety profiles.

The use of CAS no. 169275-84-7 in synthetic biology has been extensively explored in academic and industrial research settings. Researchers have leveraged this compound to develop novel strategies for site-specific protein modification, enabling precise control over post-translational modifications. These modifications are essential for fine-tuning protein function and stability, which are critical factors in drug design and delivery. The versatility of this compound has also been highlighted in studies focusing on enzyme inhibition and substrate mimicry, demonstrating its potential as a tool for probing biological pathways.

One of the most compelling aspects of N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl-L-serine) is its application in peptide-based therapeutics. Peptides have emerged as a promising class of drugs due to their high specificity and lower immunogenicity compared to small molecules. However, their clinical translation has been hindered by challenges such as poor stability and bioavailability. The incorporation of glycosidic linkages into peptide structures has been shown to mitigate these issues effectively. By using this compound as a precursor, researchers can develop next-generation peptide drugs with improved pharmacological properties.

The latest research findings further underscore the importance of this compound in advancing chemical biology applications. Studies have demonstrated that derivatives of N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl-L-serine) exhibit enhanced binding affinity to target proteins when used as probes or inhibitors. These findings have opened up new avenues for drug discovery and molecular diagnostics. Moreover, the compound's ability to undergo selective modifications has made it an attractive candidate for developing biosensors and diagnostic tools capable of detecting specific biomarkers with high sensitivity.

The synthesis and characterization of this compound have also contributed to our understanding of carbohydrate chemistry. The structural complexity of N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl-L-serine) provides a unique opportunity to study glycosylation patterns and their impact on molecular recognition processes. Such studies are not only academically intriguing but also have practical implications for optimizing drug formulations and improving therapeutic outcomes.

In conclusion, N-(9-Fluorenylmethoxycarbonyl)-O-(2,3,6,2',3',4',6'-hepta-O-acetyl-b-D-lactosyl-L-serine) represents a significant advancement in chemical biology research. Its multifaceted applications in peptide synthesis、glycoprotein engineering、and drug development highlight its importance as a versatile tool for scientific exploration and therapeutic innovation. As research continues to uncover new possibilities，this compound is poised to play an even greater role in shaping the future of biomedicine.